2-Tetradecyloctadecyl 2-hexyldecanoate

• CAS: 93982-00-4
• Molecular Formula: C48H96O2
• Molecular Weight: 705.3 g/mol
• SMILES: CCCCCCCCCCCCCCCCC(CCCCCCCCCCCCCC)COC(=O)C(CCCCCC)CCCCCCCC
• InChI: InChI=1S/C48H96O2/c1-5-9-13-17-20-22-24-26-27-29-31-33-35-38-42-46(41-37-34-32-30-28-25-23-21-18-14-10-6-2)45-50-48(49)47(43-39-16-12-8-4)44-40-36-19-15-11-7-3/h46-47H,5-45H2,1-4H3
• InChIKey: IYAMYTGYXORBLO-UHFFFAOYSA-N

2-Tetradecyloctadecyl 2-hexyldecanoate (CAS 93982-00-4), also known as tetradecyloctadecyl hexyldecanoate, is a high-molecular-weight branched ester formed from 2-hexyldecanoic acid and a long-chain Guerbet alcohol. With a molecular formula of C48H96O2 and a molecular weight of approximately 705.3 g/mol , this waxy ester functions primarily as an emollient and skin-conditioning agent in cosmetic and personal care formulations, offering a silky, non-greasy feel.

2-Tetradecyloctadecyl 2-Hexyldecanoate (CAS 93982-00-4): Procurement Guide for High-Performance Branched Ester Emollients

2-Tetradecyloctadecyl 2-hexyldecanoate (CAS 93982-00-4), also known as tetradecyloctadecyl hexyldecanoate, is a high-molecular-weight branched ester formed from 2-hexyldecanoic acid and a long-chain Guerbet alcohol [1]. With a molecular formula of C48H96O2 and a molecular weight of approximately 705.3 g/mol , this waxy ester functions primarily as an emollient and skin-conditioning agent in cosmetic and personal care formulations, offering a silky, non-greasy feel [2]. It is also recognized for its lubricating and dispersing properties in industrial applications [3].

• [1] Glooshi. (2025). Tetradecyloctadecyl Hexyldecanoate: What Is It, Cosmetic Uses, Benefits & Side Effects. Retrieved from https://www.glooshi.com/tetradecyloctadecyl-hexyldecanoate/ View Source
• [2] Personal Care Magazine. (2007). Pigment wetting efficacy of branched-chain esters. Retrieved from https://www.personalcaremagazine.com/story/2642/pigment-wetting-efficacy-of-branched-chain-esters View Source
• [3] Surfactant.top. (2013). Tetradecyloctadecyl hexyldecanoate. Retrieved from http://www.surfactant.top/en/saa/?id=5730&type=detail View Source

Why 2-Tetradecyloctadecyl 2-Hexyldecanoate Cannot Be Substituted with Common Emollient Esters

Substituting 2-tetradecyloctadecyl 2-hexyldecanoate with simpler esters like isopropyl palmitate or C12-15 alkyl benzoate carries quantifiable performance risks. The branched, high-molecular-weight structure of this Guerbet ester confers distinct physicochemical properties—including exceptionally high flash point and favorable biodegradation kinetics [1]—that are absent in linear, lower-molecular-weight alternatives. More critically, in pigment dispersion applications, its viscosity behavior under load is measurably superior to common ester controls [2]. These differences directly impact formulation stability, safety compliance, and end-product sensory performance, making generic substitution a potential source of functional failure.

• [1] Perflavory. EPI System Information for 2-tetradecyl octadecyl 2-hexyl decanoate 93982-00-4. Retrieved from https://perflavory.com/episys/ps1474991.html View Source
• [2] McIntyre Group. (2007). Pigment Wetting Pigments. Mackaderm Technical Literature. Retrieved from https://www.yumpu.com/en/document/view/7457569/m-a-c-k-a-d-e-r-m-dewolf-chemical/12 View Source

Quantitative Differentiation Evidence for 2-Tetradecyloctadecyl 2-Hexyldecanoate Against In-Class Esters

Pigment Wetting Efficacy: Viscosity Stability Under Pigment Load Compared to Butyloctyl Palmitate and C12-15 Alkyl Benzoate

In a standardized pigment wetting assay using a 35% mica suspension in ester, 2-tetradecyloctadecyl 2-hexyldecanoate demonstrated a viscosity difference of less than 2,000 cps between the neat ester and the pigment-loaded suspension [1]. In contrast, the benchmark ester butyloctyl palmitate (Mackaderm B-OP) exhibited a smaller difference of 362 cps, while the industry-standard control C12-15 alkyl benzoate showed a significantly higher viscosity increase exceeding 10,000 cps under identical conditions [1].

Evidence Dimension	Viscosity difference (cps) between neat ester and 35% mica suspension
Target Compound Data	< 2,000 cps
Comparator Or Baseline	Butyloctyl Palmitate: 362 cps; C12-15 Alkyl Benzoate: >10,000 cps
Quantified Difference	Target exhibits moderate viscosity increase under load, balancing pigment wetting and ease of processing relative to benchmarks.
Conditions	35% mica in 65% ester, Brookfield LVT viscometer, spindle #4 at 30 rpm [1]

Why This Matters

This quantified performance tier informs procurement decisions for formulations where pigment dispersion efficiency and manageable viscosity under high-solids loading are critical.

• [1] McIntyre Group. (2007). Pigment Wetting Pigments. Mackaderm Technical Literature. Retrieved from https://www.yumpu.com/en/document/view/7457569/m-a-c-k-a-d-e-r-m-dewolf-chemical/12 View Source

Flash Point Safety Advantage Over Common Cosmetic Ester Emollients

2-Tetradecyloctadecyl 2-hexyldecanoate exhibits a flash point of 348.9 °C , which is substantially higher than the flash points of widely used alternative emollients such as isopropyl palmitate (183 °C) , cetyl ethylhexanoate (203.7 °C) , and C12-15 alkyl benzoate (162 °C) .

Evidence Dimension	Flash point (°C)
Target Compound Data	348.9 °C
Comparator Or Baseline	Isopropyl Palmitate: 183 °C; Cetyl Ethylhexanoate: 203.7 °C; C12-15 Alkyl Benzoate: 162 °C
Quantified Difference	Target flash point is >145 °C higher than the nearest comparator and >186 °C higher than the lowest.
Conditions	Standard flash point determination (closed cup or comparable method)

Why This Matters

The significantly higher flash point reduces flammability risk during manufacturing, storage, and transport, potentially lowering insurance costs and simplifying regulatory compliance for high-temperature processing applications.

Biodegradation Probability Advantage Over Isopropyl Palmitate

Predictive modeling using the BIOWIN v4.10 system indicates that 2-tetradecyloctadecyl 2-hexyldecanoate has a Biowin1 (Linear Model) score of 1.0197 [1], suggesting a higher probability of rapid biodegradation compared to isopropyl palmitate, which has a Biowin1 score of 0.8880 . Both compounds achieve high Biowin2 scores (Target: 0.9884; Comparator: 0.9909), but the Linear Model difference may be relevant in certain regulatory contexts.

Evidence Dimension	Probability of Rapid Biodegradation (BIOWIN v4.10)
Target Compound Data	Biowin1: 1.0197; Biowin2: 0.9884
Comparator Or Baseline	Isopropyl Palmitate: Biowin1: 0.8880; Biowin2: 0.9909
Quantified Difference	Target Biowin1 is 0.1317 points higher (above 1.0 threshold)
Conditions	EPI Suite estimation based on molecular structure

Why This Matters

A Biowin1 score >1.0 may support 'readily biodegradable' classification in certain environmental assessments, influencing procurement for eco-labeled products or regions with strict wastewater regulations.

• [1] Perflavory. EPI System Information for 2-tetradecyl octadecyl 2-hexyl decanoate 93982-00-4. Retrieved from https://perflavory.com/episys/ps1474991.html View Source

Optimal Application Scenarios for 2-Tetradecyloctadecyl 2-Hexyldecanoate Based on Differentiated Performance

High-Pigment-Load Color Cosmetic Formulations Requiring Efficient Wetting and Processable Viscosity

Procure 2-tetradecyloctadecyl 2-hexyldecanoate for foundations, concealers, and lip products where pigment dispersion is critical. Its viscosity increase under 35% mica loading remains below 2,000 cps [1], a performance tier that balances effective pigment wetting with manageable processing rheology. This makes it preferable to C12-15 alkyl benzoate (which exhibits >10,000 cps increase and poor wetting) for high-quality, smooth-application color cosmetics.

High-Temperature Processing or Flammability-Sensitive Manufacturing Environments

Select this ester when formulating products that undergo high-temperature mixing, milling, or are destined for facilities with stringent fire safety protocols. Its flash point of 348.9 °C is significantly higher than common emollients like isopropyl palmitate (183 °C) , reducing ignition risk and potentially lowering insurance premiums for manufacturing operations.

Eco-Conscious Personal Care Products Targeting Improved Biodegradability Profiles

Consider 2-tetradecyloctadecyl 2-hexyldecanoate for formulations seeking to meet voluntary sustainability standards or those destined for markets with rigorous biodegradability requirements. Its Biowin1 score of 1.0197 [2] suggests a higher probability of rapid environmental breakdown compared to the widely used alternative isopropyl palmitate (Biowin1 0.8880) , offering a quantifiable advantage in environmental impact assessments.

• [1] McIntyre Group. (2007). Pigment Wetting Pigments. Mackaderm Technical Literature. Retrieved from https://www.yumpu.com/en/document/view/7457569/m-a-c-k-a-d-e-r-m-dewolf-chemical/12 View Source
• [2] Perflavory. EPI System Information for 2-tetradecyl octadecyl 2-hexyl decanoate 93982-00-4. Retrieved from https://perflavory.com/episys/ps1474991.html View Source